Cas no 26103-50-4 (1-(pyridine-3-sulfonyl)piperazine)

• Product Name: 1-(pyridine-3-sulfonyl)piperazine
• CAS No: 26103-50-4
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 4643304
• Update Time: 2025-06-13

1-(pyridine-3-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(pyridine-3-sulfonyl)piperazine

• Inchi： 1S/C9H13N3O2S/c13-15(14,9-2-1-3-11-8-9)12-6-4-10-5-7-12/h1-3,8,10H,4-7H2
• InChI Key： IJCSWJUPKXRQBR-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CN=C2)(=O)=O)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 1-(pyridine-3-sulfonyl)piperazine

Research Brief on 1-(Pyridine-3-sulfonyl)piperazine (CAS: 26103-50-4): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-(pyridine-3-sulfonyl)piperazine (CAS: 26103-50-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a building block in drug discovery and its potential as a pharmacophore in therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activities, and emerging roles in targeted therapies.

Recent studies have demonstrated the efficacy of 1-(pyridine-3-sulfonyl)piperazine as a key intermediate in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported its use in developing selective JAK2 inhibitors, showcasing its ability to enhance binding affinity and selectivity through sulfonamide-mediated interactions with the kinase's ATP-binding pocket. The compound's unique pyridine-sulfonyl moiety was critical for achieving sub-nanomolar potency against JAK2 while minimizing off-target effects.

In neuropharmacology, researchers have explored 1-(pyridine-3-sulfonyl)piperazine derivatives as potential sigma-1 receptor modulators. A preclinical study in ACS Chemical Neuroscience (2024) revealed that structural modifications of this scaffold yielded compounds with dual activity as sigma-1 agonists and serotonin reuptake inhibitors, suggesting promise for treating neuropathic pain and depression. The CAS 26103-50-4 core structure provided optimal spatial geometry for receptor engagement, as confirmed by X-ray crystallography studies.

The compound's application has extended to antibiotic development, with a 2024 Nature Communications paper describing its incorporation into novel β-lactamase inhibitors. The pyridine-3-sulfonyl group was found to chelate zinc ions in metallo-β-lactamases, restoring carbapenem efficacy against resistant bacterial strains. This discovery positions 1-(pyridine-3-sulfonyl)piperazine as a valuable scaffold in addressing antimicrobial resistance.

From a chemical biology perspective, recent work has utilized 26103-50-4 as a versatile linker in PROTAC (Proteolysis Targeting Chimera) design. Its balanced hydrophilicity and conformational flexibility enabled efficient ternary complex formation between target proteins and E3 ubiquitin ligases, as demonstrated in studies targeting androgen receptor degradation for prostate cancer therapy (Cell Chemical Biology, 2023).

Ongoing clinical trials (as of Q2 2024) are evaluating 1-(pyridine-3-sulfonyl)piperazine-containing compounds for oncology and inflammatory indications, with Phase I data showing favorable pharmacokinetic profiles. The compound's metabolic stability, attributed to the sulfonyl group's resistance to cytochrome P450 oxidation, has emerged as a particularly advantageous feature for drug development.

Future research directions include exploring this scaffold for targeted protein degradation in neurodegenerative diseases and as a basis for developing covalent inhibitors through strategic placement of electrophilic warheads. The continued evolution of 1-(pyridine-3-sulfonyl)piperazine chemistry underscores its growing importance in modern drug discovery paradigms.